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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B117006 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of DL-
Pantolactone, ensuring compliance and minimizing risk.

DL-Pantolactone, while not classified as a hazardous material for transport, is recognized as a

substance that causes serious eye irritation.[1][2] Therefore, adherence to proper disposal

protocols is paramount to ensure a safe laboratory environment and prevent environmental

contamination. The primary recommended method of disposal is to engage a licensed disposal

company for surplus and non-recyclable solutions.[3]

Key Disposal-Related Characteristics of DL-
Pantolactone
To facilitate a comprehensive understanding of its handling and disposal requirements, the

following table summarizes the key properties of DL-Pantolactone.
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Property Value Implication for Disposal

Physical State White crystals

Spills should be swept and

collected in a solid waste

container.

Solubility Soluble in water (1g/10mL)[3]
Despite solubility, do not

dispose of down the drain.[4]

Hazard Classification Causes serious eye irritation

Requires appropriate personal

protective equipment (PPE)

during handling and disposal.

Transport Information

Not classified as dangerous

goods for transport (ADR/RID,

IMDG, IATA)

While not regulated for

transport, it must still be

disposed of as chemical waste.

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe and compliant disposal of DL-Pantolactone:

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a

lab coat.

Waste Segregation:

Do not mix DL-Pantolactone waste with other chemical waste streams unless

compatibility has been confirmed by your institution's Environmental Health and Safety

(EHS) department.

Collect all solid DL-Pantolactone waste, including contaminated materials like weighing

paper and pipette tips, in a dedicated and clearly labeled hazardous waste container.

Containerization and Labeling:

Use a compatible, leak-proof container with a secure lid for waste collection. High-density

polyethylene (HDPE) containers are a suitable option.
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The container must be clearly labeled with "Hazardous Waste," the full chemical name

"DL-Pantolactone," and the associated hazards (e.g., "Eye Irritant").

Handling Spills:

In the event of a spill, avoid generating dust.

Carefully sweep up the solid material and place it into the designated hazardous waste

container.

Ensure the area is then decontaminated with an appropriate solvent, and the cleaning

materials are also disposed of as hazardous waste.

Storage of Waste:

Store the waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.

Keep the container tightly closed except when adding waste.

Final Disposal:

Do not dispose of DL-Pantolactone in the regular trash or down the sanitary sewer.

Arrange for the collection and disposal of the waste through your institution's EHS

department or a licensed hazardous waste management company.

Contaminated packaging should be disposed of as unused product.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-
Pantolactone.
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DL-Pantolactone Waste Generated

Wear Appropriate PPE
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No
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labeled hazardous waste container.

Store waste container in a designated
satellite accumulation area.

No

Yes

Dispose of as unused product.

Yes

No

Arrange for disposal through
 a licensed disposal company / EHS.

End of Disposal Process
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Caption: Decision workflow for the proper disposal of DL-Pantolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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